2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H19ClFN3O2/c1-12-17(22)7-6-15-20(12)25-18-8-9-26(10-16(18)21(15)28)11-19(27)24-14-4-2-13(23)3-5-14/h2-7H,8-11H2,1H3,(H,24,27)(H,25,28)
• InChI Key: DRARWXHOSMFJQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC3=C(C2=O)CN(CC3)CC(=O)NC4=CC=C(C=C4)F)Cl
• Molecular Formula: C21H19ClFN3O2
• Molecular Weight: 399.8 g/mol

Description

2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H19ClFN3O2 and its molecular weight is 399.85. The purity is usually 95%.
BenchChem offers high-quality 2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of naphthyridine and related heterocyclic compounds have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of pyrano quinoline derivatives and their study on antimicrobial activity highlight the potential of such compounds in developing new antimicrobial agents (Watpade & Toche, 2017). Similarly, studies on derivatives of naphthyridin-3-yl acetamide and their antibacterial agents showcase the ongoing efforts to explore these compounds for antimicrobial uses (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticancer Activity

Several studies have focused on the synthesis and evaluation of naphthyridine derivatives for their anticancer activities. For example, the synthesis of novel N-(3-chloro-4-flurophenyl)-2 derivatives and their evaluation for anti-inflammatory and anticancer properties suggest the therapeutic potential of these compounds in oncology (Sunder & Maleraju, 2013). Additionally, the development of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones with potent cytotoxicity against various cancer cell lines further demonstrates the relevance of such compounds in cancer research (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Synthesis of Novel Organic Compounds

Research on the synthesis of naphthyridine derivatives and their potential applications extends beyond therapeutic uses to include the development of novel organic compounds for various scientific applications. This includes studies on the synthesis of thieno(2,3-b)benzo(1,8)naphthyridine-2-carboxylic acids and their interaction with DNA, showcasing the utility of these compounds in molecular biology and pharmacology (Naik, Naik, Raghavendra, & Naik, 2006).